
Application Note: Solid-Phase Extraction of
PNU-142300 from Human Plasma

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: PNU 142300

CAS No.: 368891-69-4

Cat. No.: B610150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PNU-142300 is an inactive metabolite of the oxazolidinone antibiotic, linezolid. Accurate

quantification of PNU-142300 in biological matrices is crucial for pharmacokinetic and

metabolic studies. This application note provides a detailed protocol for the solid-phase

extraction (SPE) of PNU-142300 from human plasma, a critical step for sample clean-up and

concentration prior to downstream analytical procedures such as liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The described reversed-phase SPE protocol is

designed to deliver clean extracts and high analyte recovery.

Data Presentation
While specific SPE recovery data for PNU-142300 is not widely published, the following table

summarizes typical performance data for the parent compound, linezolid, which is structurally

related and exhibits similar polarity. These values can be considered as a benchmark for the

expected performance of the presented protocol for PNU-142300.
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Analyte Matrix
Extraction
Method

Mean
Recovery (%)

Analytical
Method

Linezolid Human Plasma
Solid-Phase

Extraction
89.1 - 93.7[1] LC-MS/MS

Experimental Protocols
This protocol is a general guideline and may require optimization for specific laboratory

conditions and analytical instrumentation.

Materials and Reagents:

Reversed-phase SPE cartridges (e.g., C18, 100 mg/1 mL)

Human plasma containing PNU-142300

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable modifier for pH adjustment)

SPE vacuum manifold

Centrifuge

Vortex mixer

Autosampler vials

Sample Pre-treatment:

Thaw frozen human plasma samples at room temperature.

Vortex the plasma sample to ensure homogeneity.
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Centrifuge the plasma sample at 4000 rpm for 10 minutes to pellet any particulate matter.

To 500 µL of supernatant, add 500 µL of water (or a suitable buffer to adjust pH) and vortex

for 30 seconds. This dilution step reduces viscosity and potential matrix effects.

Solid-Phase Extraction Protocol:

Conditioning: Condition the SPE cartridge by passing 1 mL of methanol through the sorbent

bed. This step solvates the functional groups of the stationary phase.

Equilibration: Equilibrate the cartridge by passing 1 mL of water through the sorbent bed.

This prepares the stationary phase for the aqueous sample. Do not allow the cartridge to dry

out between this step and sample loading.

Sample Loading: Load the pre-treated plasma sample (1 mL) onto the SPE cartridge. Apply

a gentle vacuum to achieve a flow rate of approximately 1 mL/min. Slower flow rates can

improve retention.

Washing: Wash the cartridge with 1 mL of 5% methanol in water. This step removes polar

interferences that are not strongly retained on the sorbent, while the analyte of interest

remains bound.

Elution: Elute PNU-142300 from the cartridge by passing 1 mL of acetonitrile through the

sorbent bed. Collect the eluate in a clean collection tube.

Post-Elution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase used for the

analytical method. Vortex briefly and transfer to an autosampler vial for analysis.

Mandatory Visualization
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Start: Human Plasma Sample

Sample Pre-treatment:
- Thaw, Vortex, Centrifuge
- Dilute with Water/Buffer

SPE Conditioning:
1 mL Methanol

SPE Equilibration:
1 mL Water

Sample Loading:
1 mL Pre-treated Sample

Washing:
1 mL 5% Methanol in Water

Elution:
1 mL Acetonitrile

Post-Elution:
- Evaporation

- Reconstitution

Analysis (e.g., LC-MS/MS)

Click to download full resolution via product page

Caption: Experimental workflow for the solid-phase extraction of PNU-142300.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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